2-Methoxycyclohex-2-enone
Overview
Description
2-Methoxycyclohex-2-enone, also known as MCH, is a chemical compound with the molecular formula C8H12O2. It is a colorless liquid with a characteristic odor and is used in various scientific research applications.
Scientific Research Applications
Chemoenzymatic Synthesis
2-Methoxycyclohex-2-enone has been utilized in chemoenzymatic synthesis processes. For instance, a study demonstrated the chemoenzymatic synthesis of both enantiomers of 4-hydroxycyclohex-2-en-1-one starting from 3-methoxycyclohex-2-en-1-one, highlighting its role in pharmacologically relevant syntheses (Demir & Seşenoğlu, 2002). Another research showed its use in the preparation of novel acylguanidines with potential H2-blocking activity, emphasizing its potential in drug discovery (Hanaee & Rashidi, 1990).
Stereochemical Studies
Stereochemical aspects of molecules related to this compound have been a focus of research. Studies have explored the synthesis and resolution of related compounds, such as rac-6-hydroxy-3-methoxycyclohex-2-enone, providing insights into the stereochemical properties of these molecules (Zaitsev et al., 2000).
Organometallic Chemistry
In organometallic chemistry, compounds similar to this compound have been used as precursors for the synthesis of various derivatives. For example, a study reported the use of tricarbonyl-(3-methoxycyclohexa-2,4-dien-1-yl)-iron(1+) as a synthetic equivalent for cyclohexenone cation derivatives (Kelly et al., 1981).
Enantioconvergent Synthesis
Research has also delved into the enantioconvergent synthesis of various derivatives starting from compounds related to this compound. This includes the synthesis of enantiomerically pure compounds which are important in the creation of pharmaceuticals (Zaitsev & Mikhal’chuk, 2001).
Photochemical Studies
Photochemical behavior of derivatives of this compound has been studied, particularly focusing on their cyclization and ring expansion properties. These studies contribute to the understanding of photochemical reactions in organic compounds (Tamura et al., 1981).
properties
IUPAC Name |
2-methoxycyclohex-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c1-9-7-5-3-2-4-6(7)8/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPVZWLCTHWRRNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CCCCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20500395 |
Source
|
| Record name | 2-Methoxycyclohex-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20500395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23740-37-6 |
Source
|
| Record name | 2-Methoxycyclohex-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20500395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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